Cas no 1361579-84-1 (2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361579-84-1
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4913022
• Update Time: 2025-07-28

2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-9-6-10(12(16)11(15)7-9)13-8(3-4-17)2-1-5-18-13/h1-2,5-7H,3H2
• InChI Key： BRYCPHLPXFYCGF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=CN=1)CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile

Introduction to 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361579-84-1)

2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361579-84-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by its unique structural and electronic properties, which make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile consists of a pyridine ring substituted with a 2,3,5-Trichlorophenyl group at the 2-position and an acetonitrile moiety at the 3-position. The presence of chlorine atoms at the 2, 3, and 5 positions of the phenyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound towards biological targets. This structural feature has been exploited in various research endeavors to develop compounds with enhanced pharmacological properties.

In recent years, there has been a growing interest in exploring the potential of pyridine-based derivatives as pharmacophores in drug discovery. Pyridine rings are ubiquitous in many bioactive molecules due to their ability to form hydrogen bonds and interact with aromatic residues in proteins. The introduction of halogenated aromatic groups, such as the 2,3,5-Trichlorophenyl moiety in this compound, further enhances its interaction capabilities with biological targets.

One of the most compelling aspects of 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile is its versatility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel inhibitors and agonists targeting various therapeutic pathways. For instance, studies have demonstrated its utility in developing compounds that modulate enzyme activity and receptor binding. These findings highlight its potential as a lead compound or intermediate in the synthesis of next-generation pharmaceuticals.

The acetonitrile group at the 3-position of the pyridine ring plays a crucial role in determining the electronic properties and solubility profile of the molecule. Acetonitrile is known for its ability to enhance solubility in polar solvents while maintaining stability under various reaction conditions. This makes 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile an attractive candidate for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound towards specific biological targets with high accuracy. Molecular docking studies have revealed that 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile can interact with proteins through multiple hydrogen bonding interactions and hydrophobic contacts. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the acetonitrile group. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies for this compound.

In conclusion, 2-(2,3,5-Trichlorophenyl)pyridine-3-acetonitrile (CAS No. 1361579-84-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its versatility as a scaffold for novel bioactive molecules underscores its importance in ongoing research efforts aimed at addressing unmet medical needs.